Cas no 539820-41-2 (1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-)

1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)- structure
539820-41-2 structure
1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-
539820-41-2
C16H19NO2
257.327564477921
5688529

1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)- Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-
    • FDMGPVBOWQRJCK-HNNXBMFYSA-N
    • 1S/C16H19NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,15,17H,4-5,8-11H2/t15-/m0/s1
    • N1C2=C(CCCC2)C[C@H]1C(OCC1=CC=CC=C1)=O

Experimental Properties

  • 415.6±24.0 °C(Predicted)
  • 7.22±0.40(Predicted)
  • 1.16±0.1 g/cm3(Predicted)

1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)- Related Literature

539820-41-2 (1H-Indole-2-carboxylic acid, 2,3,4,5,6,7-hexahydro-, phenylmethyl ester, (2S)-) Related Products

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